Cas no 96406-05-2 (Octanedioic acid,2-oxo-)

Octanedioic acid,2-oxo- structure
Octanedioic acid,2-oxo- structure
Product Name:Octanedioic acid,2-oxo-
CAS No:96406-05-2
MF:C8H12O5
MW:188.177883148193
CID:806141
PubChem ID:146903
Update Time:2025-04-19

Octanedioic acid,2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid,2-oxo-
    • 2-ketosuberate
    • 2-Ketosuberic acid
    • 2-Oxooctanedioic acid
    • alpha-Ketosuberic acid
    • SCHEMBL2993356
    • Q27149629
    • Octanedioic acid, 2-oxo-
    • DTXSID50914527
    • 96406-05-2
    • CHEBI:80587
    • 2-Oxooctanedionic acid
    • 2-Oxosuberate
    • alpha-Ketosuberic acid, >=97.0% (HPLC)
    • alpha-Ketosuberate
    • MDL: MFCD20640990
    • Inchi: 1S/C8H12O5/c9-6(8(12)13)4-2-1-3-5-7(10)11/h1-5H2,(H,10,11)(H,12,13)
    • InChI Key: HAGOOZVJLSSXGZ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCC(C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 188.06847348g/mol
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 91.7Ų

Octanedioic acid,2-oxo- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C
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